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Compound of Interest

Compound Name: Bis(trimethylstannyl)acetylene

Cat. No.: B1580836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

should not be substituted for a formal risk assessment or institutional safety protocols. Always

consult the latest Safety Data Sheet (SDS) and your institution's specific safety guidelines

before handling any chemical.

Introduction
Bis(trimethylstannyl)acetylene, with the chemical formula C8H18Sn2, is a valuable organotin

reagent in organic synthesis.[1] However, like many organotin compounds, it presents

significant health and safety risks.[2][3] This guide provides a comprehensive overview of the

safety and handling precautions necessary for the use of Bis(trimethylstannyl)acetylene in a

laboratory setting.

Hazard Identification and Classification
Bis(trimethylstannyl)acetylene is classified as a highly toxic and flammable solid.[4] It is fatal

if swallowed, in contact with skin, or if inhaled.[1] This compound is also very toxic to aquatic

life with long-lasting effects.[1]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 2[5]

Acute Toxicity, Dermal Category 2

Acute Toxicity, Inhalation Category 2

Flammable Solid Category 1

Hazardous to the Aquatic Environment, Acute

Hazard
Category 1

Hazardous to the Aquatic Environment, Chronic

Hazard
Category 1

Hazard Statements:

H228: Flammable solid.

H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.

H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Bis(trimethylstannyl)acetylene is

provided below.
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Property Value

CAS Number 2117-50-2[5]

Molecular Formula C8H18Sn2[1]

Molecular Weight 351.65 g/mol

Appearance Colorless liquid or solid[1]

Melting Point 59-61 °C[1]

Boiling Point 126-130 °C[6]

Solubility
Insoluble in water; soluble in organic solvents

like ether and tetrahydrofuran.[1]

Volatility Volatile at room temperature.[1]

Safe Handling and Storage Protocols
Due to its high toxicity and reactivity, strict adherence to safety protocols is mandatory when

handling Bis(trimethylstannyl)acetylene.

Engineering Controls
All work with Bis(trimethylstannyl)acetylene must be conducted in a certified chemical

fume hood with a high level of ventilation.[2]

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[7]

Personal Protective Equipment (PPE)
A standard Level C PPE ensemble is recommended for handling organotin compounds.[2] This

includes:

Respiratory Protection: A full-face or half-mask air-purifying respirator with appropriate

cartridges for organic vapors and particulates.[2] A dust mask type N95 (US) or type P2 (EN

143) respirator cartridges are also suggested.[6]
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Eye and Face Protection: Chemical safety goggles and a face shield are required.[2][7]

Skin Protection:

Gloves: Double gloving with chemically resistant outer and inner gloves (e.g., nitrile or

neoprene) is essential.[2]

Clothing: A flame-retardant and chemical-resistant lab coat or coveralls should be worn.[2]

Footwear: Steel-toed, chemical-resistant boots are recommended.[2]

Storage
Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[2]

Keep away from strong oxidizing agents.[2]

Many organotin reagents are air-sensitive and are supplied in Sure/Seal™ bottles, which

require transfer under an inert atmosphere.[2][3]

Store as a flammable solid hazardous material (Storage Class Code 4.1B).

Experimental Procedures
The following are generalized protocols for handling Bis(trimethylstannyl)acetylene. Specific

experimental procedures should be developed and reviewed as part of a formal risk

assessment.

General Handling
Never work alone when handling this compound.[3]

Avoid direct contact with skin, eyes, and clothing.[1] Do not breathe dust or vapors.[1]

Wash hands and skin thoroughly after handling.[5]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Transfer of Reagent (from a Sure/Seal™ bottle)
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This procedure should be performed under an inert atmosphere (e.g., argon or nitrogen).

Preparation: Ensure all glassware is flame-dried and cooled under an inert atmosphere.[3]

Inert Atmosphere: Pierce the septum of the Sure/Seal™ bottle with a needle connected to a

Schlenk line supplying an inert gas to maintain a positive pressure.[3]

Syringe Preparation: Purge a clean, dry syringe (with a needle of <16 gauge) with the inert

gas from the Schlenk line.[3]

Withdrawal: Insert the needle of the purged syringe through the septum into the Sure/Seal™

bottle and carefully withdraw the desired amount of the reagent.

Transfer: Transfer the reagent to the reaction flask.

Cleaning: Immediately rinse the syringe and needle with a suitable dry solvent (e.g., hexanes

or toluene) into a designated waste container.[3]

Resealing: Cover the puncture holes in the septum with tape and replace the cap. Seal the

cap with Parafilm®.[3]

Emergency Procedures
Spills

Evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

First Aid Measures
Inhalation: Move the person to fresh air immediately and seek urgent medical attention.[2]
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Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes.[1][2] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]

Waste Disposal
All waste containing Bis(trimethylstannyl)acetylene must be treated as hazardous waste and

disposed of in accordance with institutional and regulatory guidelines.[1][2]

Decontamination of Glassware
Glassware that has been in contact with organotin compounds should be decontaminated

before standard washing.

Rinse the glassware with a suitable organic solvent (e.g., hexanes or toluene) into a

designated organotin waste container.[3]

Immerse the rinsed glassware in an oxidizing bath (e.g., commercial bleach or a nitric acid

solution) in a fume hood for several hours to oxidize the residual organotin compounds.[2]

After the oxidative soak, rinse the glassware with deionized water and then wash using

standard laboratory procedures.[2]

The decontamination bath should be disposed of as hazardous waste.[2]

Treatment of Liquid Waste
A general procedure for the oxidative treatment of liquid organotin waste to reduce its toxicity is

as follows:

Dilution: In a chemical fume hood, dilute the concentrated organotin waste with a compatible

solvent.[2]
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Oxidation: Slowly add an oxidizing agent, such as commercial bleach, to the diluted waste

while stirring. This reaction can be exothermic, so add the oxidant in small portions and

monitor the temperature.[2]

Reaction Time: Allow the mixture to react for several hours (overnight is recommended) with

continued stirring to ensure complete oxidation.[2]

Neutralization: If the resulting solution is acidic or basic, neutralize it to a pH between 6 and

8.[2]

Disposal: The treated waste, now containing less toxic inorganic tin compounds, must still be

disposed of as hazardous waste in a designated, labeled container.[2]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for

Bis(trimethylstannyl)acetylene.

Handling Bis(trimethylstannyl)acetylene
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Caption: Required Personal Protective Equipment (PPE) workflow.
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Spill Occurs

Evacuate Area

Don Appropriate PPE
(including respirator)

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Emergency spill response workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1580836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Organotin Waste
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Caption: Organotin waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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